Serine/threonine-protein kinase mTOR (89-98)
Description
Serine/threonine-protein kinase mTOR
Scientific Research Applications
Role in Cancer and Drug Resistance
The mammalian target of rapamycin (mTOR) is a serine/threonine kinase that influences a range of cellular processes including protein synthesis, growth, metabolism, aging, and autophagy. It is frequently deregulated in human cancers, with activating mutations identified in various cancers. This makes mTOR a significant target in cancer therapy, with inhibitors used for treatment and as immunosuppressors (Murugan, 2019).
mTOR in Health and Disease
mTOR acts as a central regulator, integrating growth signals and orchestrating their effects at the cellular level. Its inhibition is being explored for treating various conditions, including autoimmune diseases, transplant rejections, obesity, diabetes, and different types of cancer (Boutouja, Stiehm, & Platta, 2019).
mTOR Signaling in Skin Diseases
mTOR signaling regulates cellular growth, metabolism, and survival, playing a key role in skin diseases. Dysregulation of the PI3K/AKT/mTOR pathway can lead to conditions like psoriasis, atopic dermatitis, and various skin malignancies. Targeting the mTOR pathway offers therapeutic potential in treating these conditions (Karagianni et al., 2022).
mTOR in Female Reproduction
mTOR plays a crucial role in female reproduction, influencing cell growth, metabolism, and autophagy. Its role in reproductive diseases like premature ovarian failure, polycystic ovarian syndrome, and endometriosis is being studied, with potential therapeutic strategies based on modulating mTOR expression (Guo & Yu, 2019).
mTOR in Autophagy and Lysosomal Damage
mTOR regulates autophagy, particularly in response to lysosomal damage. It plays a role in recycling nutrients during starvation and removing dysfunctional organelles. Understanding mTOR's activation in response to lysosomal membrane damage has implications for diseases characterized by impaired autophagy (Jia et al., 2019).
properties
sequence |
AIASLIGVEG |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Serine/threonine-protein kinase mTOR (89-98) |
Origin of Product |
United States |
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